Cas no 813-67-2 (methyl 2,2-dimethylbutanoate)

• Product name: methyl 2,2-dimethylbutanoate
• CAS No: 813-67-2
• MF: C₇H₁₄O₂
• MW: 130.18486
• CID: 1803673
• PubChem ID: 522750

methyl 2,2-dimethylbutanoate Chemical and Physical Properties

Names and Identifiers

• 2,2-Dimethylbutanoic acid methyl ester
• Butanoic acid, 2,2-dimethyl-, methyl ester
• methyl 2,2-dimethylbutanoate
• Butyric acid, 2,2-dimethyl-, methyl ester
• G53839
• 2,2-dimethyl-butanoic acid methyl ester
• AKOS011971807
• EN300-189245
• Methyl .alpha.,.alpha.-dimethylbutyrate
• F1905-8724
• Methyl 2,2-dimethylbutanoate #
• CS-0238038
• Methyl 2,2-dimethylbutyrate
• 2-methyl 2-carbomethoxy butane
• MFCD16844899
• SCHEMBL47401
• starbld0037094
• 813-67-2
• 9008-29-1
• DTXSID301009141
• DB-130042
• CHEMBL4873476

• Inchi： InChI=1S/C7H14O2/c1-5-7(2,3)6(8)9-4/h5H2,1-4H3
• InChI Key： IGHXQNDUQCTKSH-UHFFFAOYSA-N
• SMILES： CCC(C)(C)C(=O)OC

Computed Properties

• Exact Mass: 130.099
• Monoisotopic Mass: 130.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3Ų
• XLogP3: 1.9